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Compound of Interest

Compound Name: 3-Bromobenzophenone

Cat. No.: B087063

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety and handling protocols for all chemical reagents is paramount. This guide provides
a comprehensive overview of the safety precautions, hazard classifications, and handling
procedures for 3-Bromobenzophenone (CAS No. 1016-77-9). Due to a limited amount of
specific toxicological data for this compound, a cautious approach is strongly advised, treating
it as a substance with potential hazards.

Physicochemical and Hazard Identification

3-Bromobenzophenone is a white to light yellow crystalline solid.[1][2] A summary of its key
physical and chemical properties is provided in the table below.

Table 1: Physical and Chemical Properties of 3-Bromobenzophenone
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Property Value Reference(s)

Chemical Formula C13HoBro [3114]

Molecular Weight 261.11 g/mol [3]

CAS Number 1016-77-9 [31[4]
White to off-white crystalline

Appearance [1]
powder

Melting Point 74.5-77.5°C

Boiling Point 347.5°C (rough estimate) [1]
Insoluble in water; soluble in

Solubility organic solvents like ethanol, [1]
acetone, and dichloromethane.

Flash Point 87.3°C [1]

Hazard Classification and Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Bromobenzophenone is classified as an irritant.[3][5] The table below summarizes

the GHS hazard information.

Table 2: GHS Hazard Classification for 3-Bromobenzophenone
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Hazard Hazard Signal . Reference(s
Category Pictogram
Class Statement Word
Skin H315:
Corrosion/Irrit 2 Causes skin Warning Irritant [3]
ation irritation
) H319:
Serious Eye
Causes ] ]
Damage/Eye 2A ) Warning Irritant [3]
o serious eye
Irritation o
irritation
Specific
Target Organ
o H335: May
Toxicity -
) cause ] )
Single 3 ] Warning Irritant [3]
respiratory
Exposure o
) irritation
(Respiratory

tract irritation)

Precautionary Statements:[3]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash face, hands and any exposed skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor if you feel unwell.
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o P332 + P313: If skin irritation occurs: Get medical advice/attention.

o P337 + P313: If eye irritation persists: Get medical advice/attention.

e P362 + P364: Take off contaminated clothing and wash it before reuse.

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Detailed toxicological data for 3-Bromobenzophenone is not readily available in the public
domain. No specific LD50 (lethal dose, 50%) values for oral, dermal, or inhalation routes of
exposure have been established. Furthermore, there is no data available regarding its potential
for carcinogenicity, mutagenicity, or reproductive toxicity.[6]

However, studies on the broader class of benzophenones indicate potential health concerns.
Benzophenone itself is classified by the International Agency for Research on Cancer (IARC)
as "possibly carcinogenic to humans (Group 2B)".[7] Animal studies on benzophenone have
shown it to be a target for liver and kidney toxicity.[8][9] Given the structural similarity, it is
prudent to handle 3-Bromobenzophenone with a high degree of caution.

Table 3: Available Toxicological Data for Benzophenone and Related Compounds
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. Reference(s
Compound Test Species Route Result |
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Experimental Protocols for Safety Assessment

Specific experimental protocols for the safety and toxicity testing of 3-Bromobenzophenone

are not detailed in the available literature. However, the safety assessment of benzophenone

and its derivatives, as outlined in reports from organizations like the National Toxicology

Program (NTP) and the Cosmetic Ingredient Review (CIR), typically involves a battery of

standardized tests.[8][9][12] These assessments generally include:

o Acute Toxicity Studies: To determine the short-term effects of a single high dose of the

substance. These studies establish the LD50 values through oral, dermal, and inhalation

routes in animal models (e.g., rats, mice).

o Skin and Eye Irritation/Corrosion Studies: Typically conducted on rabbits to assess the

potential for a substance to cause irritation or damage upon contact with the skin and eyes.
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» Skin Sensitization Studies: To evaluate the potential of a substance to cause an allergic skin
reaction. The guinea pig maximization test or the local lymph node assay (LLNA) are
common methods.

o Genotoxicity Assays: A series of in vitro and in vivo tests to determine if a substance can
damage genetic material. These may include the Ames test (bacterial reverse mutation
assay), chromosome aberration tests in mammalian cells, and the in vivo micronucleus
assay in rodents.

o Repeated Dose Toxicity Studies: These studies involve administering the substance to
animals for an extended period (e.g., 28 or 90 days) to identify target organs for toxicity and
to establish a No-Observed-Adverse-Effect Level (NOAEL).

o Carcinogenicity Bioassays: Long-term studies (typically 2 years) in rodents to assess the
cancer-causing potential of a substance.

» Reproductive and Developmental Toxicity Studies: To evaluate the potential effects on
fertility, pregnancy, and fetal development.

Given the data gaps for 3-Bromobenzophenone, conducting such studies would be necessary
for a complete risk assessment.

Safe Handling and Emergency Procedures

The following workflow outlines the key steps for the safe handling of 3-Bromobenzophenone
in a laboratory setting.
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Safe Handling Workflow for 3-Bromobenzophenone
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Caption: Workflow for the safe handling of 3-Bromobenzophenone.
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Spill Response:

In the event of a spill, evacuate the area and ensure adequate ventilation.[6] Wearing
appropriate PPE, sweep up the solid material, avoiding dust generation, and place it in a
sealed container for disposal.[6]

First Aid Measures:[6]

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Storage and Disposal

Storage:

Store 3-Bromobenzophenone in a tightly closed container in a dry, cool, and well-ventilated
place.[2][13] Keep it away from strong oxidizing agents.[2]

Disposal:

Dispose of 3-Bromobenzophenone and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[6] Do not allow the product to enter
drains.[6]

In conclusion, while 3-Bromobenzophenone is a valuable reagent in research and
development, its handling requires strict adherence to safety protocols. The irritant nature of
the compound is well-documented, and the lack of comprehensive toxicological data
necessitates a conservative approach to its management in the laboratory. By following the
guidelines outlined in this document, researchers can minimize their risk of exposure and
ensure a safe working environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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